Diterpenoids
Diterpenoids are a class of natural products characterized by having four isoprene units, or two ten-carbon (C10) isoprene units, in their molecular structure. These compounds are widely found in various plants and marine organisms and exhibit a diverse array of biological activities. Diterpenoids can range from simple linear structures to complex cyclic molecules with multiple functional groups, such as hydroxyls, ketones, and esters. Some notable examples include taxol, which shows significant anti-cancer properties; and epibraselin A, known for its potential in treating inflammatory diseases.
Due to their structural complexity and biological activities, diterpenoids have gained considerable attention in drug discovery and development. They are often extracted from natural sources or synthesized using chemical methods. Research into diterpenoids continues to uncover new applications in areas such as anticancer, anti-inflammatory, and antibacterial therapies, making them valuable tools for medicinal chemistry.

- Taxanes and derivatives
- Grayanoids
- Villanovane, atisane, trachylobane or helvifulvane diterpenoids
- Aconitane-type diterpenoid alkaloids
- Tigliane and ingenane diterpenoids
- Mutilane diterpenoids
- Gibberellins
- Kaurane diterpenoids
- Acyclic diterpenoids
- Tanshinones, isotanshinones, and derivatives
- Cembrane diterpenoids
- Rhamnofolane and daphnane diterpenoids
- Colensane and clerodane diterpenoids
- Lappaconitine-type diterpenoid alkaloids
- Jatrophane and cyclojatrophane diterpenoids
- Sphenolobane diterpenoids
- Pachydictyane and cneorubin diterpenoids
- Eunicellane and asbestinane diterpenoids
- Isocopalane and spongiane diterpenoids
- Aphidicolane and stemodane diterpenoids
- Amphilectane, neoamphilectane, cycloamphilectane, and adociane diterpenoids
- Fusicoccane diterpenoids
- Spatane and 4,10-secospatane diterpenoids
- Valparane and mulinane diterpenoids
- Dolabellane and neodolabellane diterpenoids
- Jatropholane and crotopholane diterpenoids
- Biflorane and serrulatane diterpenoids
- Cladiellane diterpenoids
- Elisapterane, elisabane, cumbiane or colombiane diterpenoids
- Xeniaphyllane and xenicane diterpenoids
- Sphaeroane diterpenoids
- Briarane diterpenoids
Related Literature
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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